Cas no 867329-98-4 (2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline)

• Product Name: 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline
• CAS No: 867329-98-4
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 2627417
• PubChem ID: 7063998
• Update Time: 2025-07-21

2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)aniline
• (2-pyridin-3-yl-1,3-thiazol-4-yl)acetic acid
• HMS1741P17
• NE25131
• 2-(3-Cyclopropyl-1h-1,2,4-triazol-5-yl)-aniline
• Z99601224
• EN300-14360
• AKOS022771269
• G26730
• J-505784
• CCG-319320
• 2-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)aniline
• AKOS009020778
• CS-0234574
• 867329-98-4
• 999-609-0
• 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline

• MDL： MFCD07339539
• Inchi： 1S/C11H12N4/c12-9-4-2-1-3-8(9)11-13-10(14-15-11)7-5-6-7/h1-4,7H,5-6,12H2,(H,13,14,15)
• InChI Key： YIDQJALYMDZXKO-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=NC(C2C=CC=CC=2N)=N1

Computed Properties

• Exact Mass: 200.106196400 g/mol
• Monoisotopic Mass: 200.106196400 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.6
• Molecular Weight: 200.24

Additional information on 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline

Research Brief on 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline (CAS: 867329-98-4): Recent Advances and Applications

2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline (CAS: 867329-98-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved potency and selectivity against CDK4/6. These findings suggest that 867329-98-4 could serve as a valuable starting point for the development of next-generation CDK inhibitors with reduced off-target effects.

In addition to its applications in oncology, recent investigations have revealed the antimicrobial potential of 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline-based compounds. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, highlighting its potential as a novel antibiotic scaffold.

The synthetic versatility of 867329-98-4 has also been a focus of recent research. A 2023 paper in Organic Letters described an efficient, one-pot synthesis method for this compound using copper-catalyzed cyclization of readily available starting materials. This advancement significantly improves the scalability of production, making the compound more accessible for further medicinal chemistry exploration and potential industrial applications.

From a drug discovery perspective, computational studies have provided valuable insights into the molecular interactions of 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline derivatives with their biological targets. Molecular docking simulations published in a 2024 issue of Journal of Chemical Information and Modeling revealed that the cyclopropyl and triazole moieties play crucial roles in target binding, offering guidance for future structure-based drug design efforts.

Looking forward, the unique properties of 867329-98-4 continue to inspire new research directions. Current investigations are exploring its potential in neurodegenerative disease therapeutics, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. Additionally, its application in radiopharmaceutical development is being examined, leveraging the triazole moiety for chelation of diagnostic radioisotopes.

In conclusion, 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)aniline represents a versatile and promising scaffold in medicinal chemistry, with demonstrated applications in multiple therapeutic areas. The recent advancements in its synthesis, biological evaluation, and computational characterization provide a strong foundation for future drug discovery efforts. As research continues to uncover new dimensions of its pharmacological potential, this compound is likely to remain an important focus in chemical biology and pharmaceutical development.